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Compound of Interest

Compound Name:
Isopropyl b-D-thioglucuronide

sodium salt

CAS No.: 208589-93-9

Cat. No.: B1518360 Get Quote

Part 1: Executive Safety Directive
The "Precautionary Principle" in Action While some Safety Data Sheets (SDS) classify

Isopropyl

-D-thioglucuronide sodium salt (CAS 208589-93-9) as "not hazardous," field experience and
structural analogues dictate a stricter handling protocol. Its structural similarity to Isopropyl

-D-1-thiogalactopyranoside (IPTG)—which carries warnings for suspected carcinogenicity
(H351)—and its classification as WGK 3 (Highly Hazardous to Water) in German regulations
compel us to manage this compound as Hazardous Chemical Waste.

Core Directive: Do not dispose of this compound down the drain. All solid and liquid residues

must be collected for high-temperature incineration via an approved chemical waste contractor.

Part 2: Technical Profile & Hazard Assessment
Understanding the chemical behavior of this salt is critical for safe disposal. It is a hygroscopic,

sulfur-containing glycoside, meaning it attracts moisture and can release sulfur oxides (

) upon thermal decomposition.

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

Compound Name
Isopropyl

-D-thioglucuronide sodium salt
Use full name on waste tags.

CAS Number 208589-93-9
Required for waste

manifesting.

Molecular Formula
Contains Sulfur (S) and

Sodium (Na).

Solubility Soluble in Water
High mobility in aquatic

environments (Risk).

WGK Rating
Class 3 (Severe Hazard to

Waters)

Strictly Prohibited from sanitary

sewer disposal.

Stability Hygroscopic; Stable
Keep containers tightly sealed

to prevent clumping.

Decomposition

Releases

,

,

,

Incineration requires scrubbers

(professional disposal).

Hazard Causality Analysis
Aquatic Toxicity (WGK 3): The high water solubility combined with the thioglucuronide moiety

suggests potential bio-accumulation or toxicity in aquatic microbial systems. This

necessitates the "Zero Drain Discharge" rule.

Structural Analogy (IPTG): IPTG is a confirmed suspected carcinogen (Category 2). Lacking

definitive long-term toxicology data for the thioglucuronide variant, we assume a similar risk

profile to protect personnel.

Part 3: Waste Segregation & Decision Logic
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Effective disposal begins with proper segregation at the bench. Use the following logic flow to

determine the correct waste stream.

Figure 1: Waste Stream Decision Matrix

Waste Generation Source

Physical State?

Solid Waste
(Powder/Residue)

Powder/Wipes

Liquid Waste
(Solutions)

Supernatant/Stock

Contaminated with
Biohazards? Solvent Type?

Stream A:
Solid Chemical Waste

(Label: Organic Solid w/ Sulfur)

No (Chemical Only)

Stream B:
Biohazardous Waste

(Autoclave -> Incinerate)

Yes (e.g., E. coli culture)

Stream C:
Aqueous Chemical Waste

(Label: Aqueous Toxic)

Water/Buffer

Stream D:
Organic Solvent Waste

(Label: Flammable/Toxic)

Ethanol/DMSO
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Caption: Decision matrix for segregating Isopropyl

-D-thioglucuronide sodium salt waste streams based on physical state and biological
contamination.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Powder & Contaminated
Debris)
Applicability: Expired powder, weigh boats, contaminated gloves, and paper towels.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Bagging: If disposing of pure powder (e.g., an expired vial), place the entire vial into a clear

plastic zip-top bag before placing it in the waste jar. This "double containment" prevents dust

generation upon opening the waste drum.

Labeling:

Primary Constituent: Isopropyl

-D-thioglucuronide sodium salt.[1][2]

Hazard Checkbox: Check "Toxic" and "Irritant."

Note: Add "Contains Sulfur" to aid the incineration facility in managing emissions.

Protocol B: Liquid Waste (Aqueous & Solvent)
Applicability: Stock solutions, reaction mother liquors.

Segregation: Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) as the sulfur

moiety can react vigorously.

pH Check: Ensure the solution is neutral (pH 6-8). If the solution contains acidic buffers,

neutralize cautiously with Sodium Bicarbonate before adding to the waste carboy to prevent

gas evolution in the container.
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Container: Use a standard solvent waste carboy (HDPE or Polypropylene).

Labeling:

List all solvents (e.g., "Water 98%, Isopropyl

-D-thioglucuronide Na 2%").

Do not label simply as "Non-hazardous buffer."

Protocol C: Spill Cleanup (Emergency Response)
Scenario: A 5g bottle drops and shatters on the lab bench.

Evacuate & PPE: Clear the immediate area. Don nitrile gloves, lab coat, and safety goggles.

A N95 dust mask is recommended to prevent inhalation of hygroscopic dust.

Containment: Cover the spill with dry paper towels to prevent air currents from spreading the

dust.

Cleanup:

Do not dry sweep. This generates dust.

Wet the paper towels slightly with water (or 70% ethanol if the surface allows) to solubilize

the powder.

Wipe up the slurry.

Disposal: Place all glass shards and wet towels into a rigid biohazard/sharps container or a

wide-mouth chemical waste jar.

Decontamination: Wash the surface with soap and water three times to remove sticky

sodium salt residues.

Part 5: Regulatory & Compliance Framework
Adherence to these codes ensures compliance with US (EPA/RCRA) and EU regulations.
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Table 2: Waste Classification Codes
Regulation System Classification Code/Note

US EPA (RCRA) Non-Listed Hazardous Waste

Not P or U listed. Manage as

"General Organic Chemical

Waste."

US DOT
Not Regulated as Dangerous

Goods

Can be transported without UN

hazmat placarding (unless

mixed with solvents).

EU EWC Laboratory Chemicals

16 05 06* (Laboratory

chemicals consisting of or

containing hazardous

substances).

German WGK Water Hazard Class

WGK 3 (Stark

wassergefährdend - Severely

hazardous to water).

Note on Incineration: The presence of the sodium salt implies that incineration will produce

sodium oxide ash (

). The sulfur content will produce

. Professional waste handlers (e.g., Veolia, Clean Harbors) must be notified of the
"Sulfur/Sodium" content to adjust their kiln parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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